Cas no 29865-90-5 (5-Hydroxy-3,4-dimethoxybenzaldehyde)

5-Hydroxy-3,4-dimethoxybenzaldehyde is a substituted benzaldehyde derivative featuring hydroxyl and methoxy functional groups at the 5, 3, and 4 positions of the aromatic ring. This compound is of interest in organic synthesis due to its versatile reactivity, particularly as a precursor for pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-donating methoxy groups and a hydroxyl group enhances its utility in electrophilic substitution reactions, enabling selective functionalization. Its well-defined structure and purity make it suitable for research applications, including the development of heterocyclic compounds and coordination chemistry. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure consistency and quality.

5-Hydroxy-3,4-dimethoxybenzaldehyde structure

29865-90-5 structure

Product Name:5-Hydroxy-3,4-dimethoxybenzaldehyde

CAS No:29865-90-5

MF:C₉H₁₀O₄

MW:182.173303127289

MDL:MFCD00010442

CID:53536

PubChem ID:141513

Update Time:2025-05-21

5-Hydroxy-3,4-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethoxy-5-hydroxybenzaldehyde
- 3-Hydroxy-4,5-dimethoxybenzaldehyde
- 5-Hydroxy-3,4-dimethoxybenzaldehyde
- 3,4-dimethyl-5-hydroxybenzaldehyde
- 4,5-dimethoxy-3-hydroxybenzaldehyde
- 5-Hydroxyveratraldehyde
- Benzaldehyde,3-hydroxy-4,5-dimethoxy
- J-511210
- 3-hydroxy-4,5-dimethoxy-benzaldehyde
- 3,4-Dimethoxy-5-hydr
- Z1255415466
- Benzaldehyde, 3-hydroxy-4,5-dimethoxy-
- AKOS015851805
- A20562
- 29865-90-5
- 3-Hydroxy-4,5-dimethoxybenzaldehyde #
- BCP28063
- EN300-117640
- 3,4-Dimethoxy-5-hydroxybenzaldehyde, 98%
- FT-0600617
- CS-0150459
- MFCD00010442
- PS-5579
- 5-hydroxy-veratraldehyde
- SCHEMBL1050289
- DTXSID50183978
- H1179
- AC-4476
- SY051230
- InChI=1/C9H10O4/c1-12-8-4-6(5-10)3-7(11)9(8)13-2/h3-5,11H,1-2H
- ALBB-029863
- 5-Hydroxy-veratraldehyde; 3,4-Dimethoxy-5-hydroxybenzaldehyde; 3-Hydroxy-4,5-dimethoxybenzaldehyde; 5-Hydroxy-3,4-dimethoxybenzaldehyde; 5-Hydroxyveratraldehyde
- DB-006284
- MDL： MFCD00010442
- Inchi： 1S/C9H10O4/c1-12-8-4-6(5-10)3-7(11)9(8)13-2/h3-5,11H,1-2H3
- InChI Key： NVLTWXMZECWWPC-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC(C=O)=CC=1OC)O

Computed Properties

Exact Mass: 182.05800
Monoisotopic Mass: 182.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1
Topological Polar Surface Area: 55.8A^2

Experimental Properties

Color/Form: Not available
Density: 1.2481 (rough estimate)
Melting Point: 64.0 to 68.0 deg-C
Boiling Point: 180°C/12mmHg(lit.)
Flash Point: 133.4°C
Refractive Index: 1.4500 (estimate)
PSA: 55.76000
LogP: 1.22190
Solubility: Not available

5-Hydroxy-3,4-dimethoxybenzaldehyde Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Storage Condition：Store at room temperature
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

5-Hydroxy-3,4-dimethoxybenzaldehyde Customs Data

HS CODE：2912499000
Customs Data：

China Customs Code:
2912499000

Overview:

2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

5-Hydroxy-3,4-dimethoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	258717-250MG	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5	98%	250MG	281.81	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	258717-1G	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5		1g	¥678.93	2023-12-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H835137-5g	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5	98%	5g	1,590.00	2021-05-17
TRC	H825425-250mg	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5		250mg	$ 58.00	2023-09-07
TRC	H825425-1g	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5		1g	$ 75.00	2023-09-07
TRC	H825425-2.5g	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5		2.5g	$ 138.00	2023-09-07
TRC	H825425-5g	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5		5g	$184.00	2023-05-18
TRC	H825425-25g	5-Hydroxy-3,4-dimethoxybenzaldehyde	29865-90-5		25g	$552.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H34800-1g	3,4-Dimethoxy-5-hydroxybenzaldehyde	29865-90-5	98%	1g	¥113.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H34800-5g	3,4-Dimethoxy-5-hydroxybenzaldehyde	29865-90-5	98%	5g	¥409.0	2023-09-07

5-Hydroxy-3,4-dimethoxybenzaldehyde Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:29865-90-5)5-Hydroxy-3,4-dimethoxybenzaldehyde

Order Number:A20562

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):332.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:29865-90-5)3,4-Dimethoxy-5-hydroxybenzaldehyde

Order Number:sfd396

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com